6-Ethoxynaphthalen-1-amine
Overview
Description
6-Ethoxynaphthalen-1-amine (6-EN) is an organic compound that is part of the naphthalene family. It is an amine derivative of naphthalene and is used in a variety of scientific applications. 6-EN is a colorless, crystalline solid with a melting point of 170-172 °C. The compound has many useful properties, such as being a polar solvent, and has been used in the synthesis of various organic compounds and materials. It is also used as a catalyst in organic reactions.
Mechanism of Action
6-Ethoxynaphthalen-1-amine acts as a catalyst in organic reactions by forming a complex with the reactants. This complex then undergoes a series of reactions to form the desired product. 6-Ethoxynaphthalen-1-amine is a very effective catalyst due to its ability to form strong complexes with the reactants, which increases the rate of the reaction.
Biochemical and Physiological Effects
6-Ethoxynaphthalen-1-amine has been shown to have a number of biochemical and physiological effects. It has been shown to have an inhibitory effect on the enzyme xanthine oxidase, which is involved in the metabolism of purines. It has also been shown to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of prostaglandins. In addition, 6-Ethoxynaphthalen-1-amine has been shown to have an anti-inflammatory effect and has been used in the treatment of arthritis.
Advantages and Limitations for Lab Experiments
6-Ethoxynaphthalen-1-amine has several advantages when used in laboratory experiments. It is a relatively inexpensive compound, which makes it a cost-effective reagent. It is also a very stable compound, which makes it easy to store and handle. Furthermore, it has a low toxicity, which makes it safe to use in laboratory experiments. The main limitation of 6-Ethoxynaphthalen-1-amine is its low solubility in water, which makes it difficult to use in aqueous solutions.
Future Directions
The potential future directions for 6-Ethoxynaphthalen-1-amine are numerous. Further research could be done to explore its potential as a catalyst in other organic reactions. It could also be used to synthesize new materials and drugs. Additionally, further research could be done to explore its potential as an inhibitor of enzymes involved in the metabolism of purines and prostaglandins. Finally, further research could be done to explore its potential as an anti-inflammatory agent.
Scientific Research Applications
6-Ethoxynaphthalen-1-amine is used in a variety of scientific research applications. It has been used as a reagent in the synthesis of organic compounds, such as polymers, pharmaceuticals, and dyes. It is also used as a catalyst in organic reactions. 6-Ethoxynaphthalen-1-amine has been used in the synthesis of various heterocyclic compounds, such as indolizines and quinolines, which are used in drug discovery and development.
properties
IUPAC Name |
6-ethoxynaphthalen-1-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO/c1-2-14-10-6-7-11-9(8-10)4-3-5-12(11)13/h3-8H,2,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NJWDDIBURJQCLA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC2=C(C=C1)C(=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60628603 |
Source
|
| Record name | 6-Ethoxynaphthalen-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60628603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
187.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Ethoxynaphthalen-1-amine | |
CAS RN |
837428-13-4 |
Source
|
| Record name | 6-Ethoxynaphthalen-1-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60628603 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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